Cas no 2028498-53-3 (Ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate)
Ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate is a specialized epoxide ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a cyclopentyl and propyl substituent on the oxirane ring, offers unique reactivity for ring-opening reactions, enabling the construction of complex molecular frameworks. The ethyl carboxylate group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable for stereoselective transformations due to its chiral oxirane center. Its stability under standard conditions ensures reliable performance in multi-step syntheses. Researchers utilize this intermediate in the development of bioactive compounds, leveraging its versatile functional groups for further derivatization.
2028498-53-3 structure
Product Name:Ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate
CAS No:2028498-53-3
MF:C13H22O3
MW:226.311984539032
CID:5783137
PubChem ID:165447661
Update Time:2025-05-28
Ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate
- EN300-700102
- 2028498-53-3
- Ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate
-
- Inchi： 1S/C13H22O3/c1-3-9-13(10-7-5-6-8-10)11(16-13)12(14)15-4-2/h10-11H,3-9H2,1-2H3
- InChI Key： FEULAUZFMQQUKA-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)C1(CCC)C1CCCC1
Computed Properties
- Exact Mass: 226.15689456g/mol
- Monoisotopic Mass: 226.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.8Ų
Ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-700102-1.0g |
ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate |
2028498-53-3 | 1g |
$0.0 | 2023-06-07 |
Ethyl 3-cyclopentyl-3-propyloxirane-2-carboxylate Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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